![molecular formula C14H17BrO2 B2866869 8-Bromo-5-(cyclopropylmethoxy)-2,3,4,5-tetrahydro-1-benzoxepine CAS No. 2241131-25-7](/img/structure/B2866869.png)
8-Bromo-5-(cyclopropylmethoxy)-2,3,4,5-tetrahydro-1-benzoxepine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
8-Bromo-5-(cyclopropylmethoxy)-2,3,4,5-tetrahydro-1-benzoxepine is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of benzoxepine derivatives and has been found to exhibit promising results in various preclinical studies.
Scientific Research Applications
Synthesis and Drug Development
Compounds structurally related to 8-Bromo-5-(cyclopropylmethoxy)-2,3,4,5-tetrahydro-1-benzoxepine serve as key intermediates in the synthesis of pharmacologically active agents. For example, a practical method for synthesizing an orally active CCR5 antagonist highlights the importance of such compounds in drug development processes, providing a foundation for the synthesis of potential therapeutic agents (Ikemoto et al., 2005).
Medicinal Chemistry Applications
Compounds with a benzoxepine backbone, similar to the compound , have shown significant biological activity. For instance, benzazepine derivatives have been evaluated for their affinity at D1 dopamine receptors, indicating the relevance of such compounds in designing new therapeutic agents that target the central nervous system (Neumeyer et al., 1991).
Chemical Synthesis and Methodology
Research also extends to the synthesis methodologies of benzoxepine derivatives, where compounds like 8-Bromo-5-(cyclopropylmethoxy)-2,3,4,5-tetrahydro-1-benzoxepine could be synthesized through novel pathways. For example, the synthesis of oxepines and branched pyranosides from a d-glucal-derived gem-dibromo-1,2-cyclopropanated sugar demonstrates innovative approaches to accessing a diverse array of structurally complex molecules (Hewitt & Harvey, 2010).
Potential for New Therapeutic Agents
The synthesis and evaluation of new derivatives for their pharmacological properties highlight the potential of benzoxepine and related compounds in discovering new therapeutic agents. The research into 1-benzoxepin-5(2H)-one derivatives as protein-tyrosine kinase (PTK) inhibitors exemplifies the ongoing efforts to utilize these compounds in the development of cancer therapies, showcasing their applicability in targeting specific molecular pathways (Li et al., 2017).
properties
IUPAC Name |
8-bromo-5-(cyclopropylmethoxy)-2,3,4,5-tetrahydro-1-benzoxepine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17BrO2/c15-11-5-6-12-13(17-9-10-3-4-10)2-1-7-16-14(12)8-11/h5-6,8,10,13H,1-4,7,9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FDBJKWLSCQZFSB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C2=C(C=C(C=C2)Br)OC1)OCC3CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17BrO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.